N-Nitrososarcosine N-Nitrososarcosine N-nitrososarcosine is a nitrosamine that is sarcosine in which the hydrogen attached to the nitrogen has been replaced by a nitroso group. It has a role as a carcinogenic agent. It is a non-proteinogenic amino acid derivative and a nitrosamine. It is functionally related to a sarcosine.
N-Nitrososarcosine is a pale yellow, crystalline solid nitrosamine that decomposes when exposed to light and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrososarcosine is used in laboratory research to induce tumors in experimental animals. This substance may be formed during the cooking of foods that contain sodium nitrite as a preservative, including meat, fish and cheese. Exposure to N-Nitrososarcosine irritates the skin and eyes. This substance is reasonably anticipated to be a human carcinogen. (NCI05)
N-Nitrososarcosine can cause cancer according to an independent committee of scientific and health experts.
Brand Name: Vulcanchem
CAS No.: 13256-22-9
VCID: VC20758558
InChI: InChI=1S/C3H6N2O3/c1-5(4-8)2-3(6)7/h2H2,1H3,(H,6,7)
SMILES: CN(CC(=O)O)N=O
Molecular Formula: C3H6N2O3
Molecular Weight: 118.09 g/mol

N-Nitrososarcosine

CAS No.: 13256-22-9

Cat. No.: VC20758558

Molecular Formula: C3H6N2O3

Molecular Weight: 118.09 g/mol

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N-Nitrososarcosine - 13256-22-9

Specification

Description N-nitrososarcosine is a nitrosamine that is sarcosine in which the hydrogen attached to the nitrogen has been replaced by a nitroso group. It has a role as a carcinogenic agent. It is a non-proteinogenic amino acid derivative and a nitrosamine. It is functionally related to a sarcosine.
N-Nitrososarcosine is a pale yellow, crystalline solid nitrosamine that decomposes when exposed to light and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrososarcosine is used in laboratory research to induce tumors in experimental animals. This substance may be formed during the cooking of foods that contain sodium nitrite as a preservative, including meat, fish and cheese. Exposure to N-Nitrososarcosine irritates the skin and eyes. This substance is reasonably anticipated to be a human carcinogen. (NCI05)
N-Nitrososarcosine can cause cancer according to an independent committee of scientific and health experts.
CAS No. 13256-22-9
Molecular Formula C3H6N2O3
Molecular Weight 118.09 g/mol
IUPAC Name 2-[methyl(nitroso)amino]acetic acid
Standard InChI InChI=1S/C3H6N2O3/c1-5(4-8)2-3(6)7/h2H2,1H3,(H,6,7)
Standard InChI Key HJMPSKKJHVWPBK-UHFFFAOYSA-N
SMILES CN(CC(=O)O)N=O
Canonical SMILES CN(CC(=O)O)N=O
Colorform Pale-yellow crystals
Melting Point 66-67 °C

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